Cas no 850903-26-3 (N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 850903-26-3
• MF: C₁₈H₁₃IN₂O₃S
• MW: 464.276895284653
• CID: 5989271
• PubChem ID: 3278166
• Update Time: 2025-10-23

N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-(4-(4-iodophenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[4-(4-iodophenyl)-2-thiazolyl]-
• N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• AB00668159-01
• N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AKOS024581292
• 850903-26-3
• F0537-0163

• Inchi： 1S/C18H13IN2O3S/c19-12-7-5-11(6-8-12)13-10-25-18(20-13)21-17(22)16-9-23-14-3-1-2-4-15(14)24-16/h1-8,10,16H,9H2,(H,20,21,22)
• InChI Key： BAVIEYROASQLLM-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NC1=NC(C2=CC=C(I)C=C2)=CS1)=O

Computed Properties

• Exact Mass: 463.96916g/mol
• Monoisotopic Mass: 463.96916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.738±0.06 g/cm3(Predicted)
• pka: 6.32±0.70(Predicted)

Additional information on N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 850903-26-3)

N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 850903-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. The presence of the iodophenyl and thiazol moieties makes it a valuable intermediate in drug discovery, particularly in targeting specific enzymatic pathways.

The chemical properties of N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide are influenced by its benzodioxine core, which contributes to its stability and reactivity. Researchers have explored its potential in modulating biological activities, especially in the context of inflammation and metabolic disorders. The carboxamide group further enhances its binding affinity to various biological targets, making it a promising candidate for further studies.

In recent years, the demand for N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has surged due to its applications in medicinal chemistry and drug development. Its role as a pharmacophore in designing inhibitors for specific proteins has been widely acknowledged. For instance, it has been investigated for its potential in treating conditions like diabetes and neurodegenerative diseases, aligning with current trends in personalized medicine and targeted therapies.

The synthesis of N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves multi-step organic reactions, ensuring high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize its structure and confirm its identity. This rigorous quality control is essential for its use in high-stakes research and development.

From a market perspective, N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is increasingly sought after by pharmaceutical companies and academic institutions. Its versatility and potential for innovation in drug design make it a valuable asset in the competitive landscape of biopharmaceuticals. As the industry shifts towards more efficient and sustainable practices, the compound's relevance is expected to grow.

One of the most frequently asked questions about N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide pertains to its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents, which is crucial for its formulation in drug delivery systems. Additionally, its stability at room temperature ensures ease of handling and storage.

The environmental impact of N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is another area of interest. Researchers are exploring eco-friendly synthesis methods to minimize waste and reduce the carbon footprint associated with its production. This aligns with the global push towards green chemistry and sustainable industrial practices.

In conclusion, N-4-(4-iodophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 850903-26-3) stands out as a compound of significant scientific and commercial value. Its unique structural features and broad applicability in pharmaceutical research underscore its importance in advancing modern medicine. As the field continues to evolve, this compound is poised to play a critical role in shaping the future of therapeutic innovations.